Cas no 1806854-53-4 (6-Bromo-2-cyanonicotinic acid)

• Product Name: 6-Bromo-2-cyanonicotinic acid
• CAS No: 1806854-53-4
• MF: C₇H₃BrN₂O₂
• MW: 227.014920473099
• CID: 4803189
• Update Time: 2025-06-08

6-Bromo-2-cyanonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyanonicotinic acid

• Inchi： 1S/C7H3BrN2O2/c8-6-2-1-4(7(11)12)5(3-9)10-6/h1-2H,(H,11,12)
• InChI Key： WPEWUNXTACBJBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C(C#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 6-Bromo-2-cyanonicotinic acid

Introduction to 6-Bromo-2-cyanonicotinic Acid (CAS No. 1806854-53-4)

6-Bromo-2-cyanonicotinic acid, with the chemical formula C₆H₂BrN₃O₂, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and cyano functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The CAS number 1806854-53-4 uniquely identifies this compound and ensures its distinction from other chemicals with similar properties. This numbering system is crucial for researchers to accurately reference and retrieve information about the compound. The molecular structure of 6-Bromo-2-cyanonicotinic acid consists of a nicotinic acid backbone, which is a well-known scaffold in medicinal chemistry. The bromine atom at the 6-position and the cyano group at the 2-position introduce reactivity that can be exploited in synthetic pathways.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with neurological disorders. The pharmacological properties of 6-Bromo-2-cyanonicotinic acid have been explored in several preclinical studies. Researchers have found that it exhibits potential as an intermediate in the synthesis of compounds that target neurotransmitter receptors. Specifically, its ability to interact with nicotinic acetylcholine receptors has been a focal point of investigation.

One of the most compelling aspects of 6-Bromo-2-cyanonicotinic acid is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The brominated aromatic ring in this compound provides a handle for further functionalization, allowing chemists to design molecules that can selectively inhibit specific kinases. This has led to several promising candidates being tested in clinical trials.

The synthetic pathways for 6-Bromo-2-cyanonicotinic acid have been optimized to ensure high yields and purity. One common method involves the bromination of nicotinic acid followed by cyanation. These steps are typically carried out under controlled conditions to minimize side reactions. The use of palladium catalysts has also been reported to enhance the efficiency of these transformations, making the synthesis more scalable for industrial applications.

In addition to its pharmaceutical applications, 6-Bromo-2-cyanonicotinic acid has shown promise in materials science. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and sensing technologies. The cyano group, in particular, can act as a ligand, facilitating the binding of metal centers and tuning their electronic properties.

The biological activity of 6-Bromo-2-cyanonicotinic acid has been further investigated through structure-activity relationship (SAR) studies. These studies aim to correlate specific structural features with biological outcomes, providing insights into how modifications can enhance potency or selectivity. For instance, replacing the bromine atom with other halogens or introducing additional functional groups has been shown to modulate receptor binding affinity.

In conclusion, 6-Bromo-2-cyanonicotinic acid (CAS No. 1806854-53-4) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting neurological and oncological disorders. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing both medicinal chemistry and materials science.